Cas no 22767-49-3 (Sodium 1-pentanesulfonate)

• Product Name: Sodium 1-pentanesulfonate
• CAS No: 22767-49-3
• MF: C₅H₁₁O₃SNa
• MW: 174.193811655045
• MDL: MFCD00007541
• CID: 52137
• PubChem ID: 24898092
• Update Time: 2025-11-01

Sodium 1-pentanesulfonate Chemical and Physical Properties

Names and Identifiers

• Sodium pentane-1-sulfonate
• 1-PENTANESULFONATE, SODIUM SALT
• 1-PENTANESULFONIC ACID SODIUM SALT
• 1-PENTANESULPHONATE, SODIUM SALT
• 1-PENTANESULPHONIC ACID SODIUM SALT
• 1-PENTYLSODIUMSULFONATE
• AMYLSULFONIC ACID SODIUM SALT
• IPC-ALKS-5
• IPC(TM) B5
• N-AMYLSULFONIC ACID, SODIUM SALT
• PENTANE-1-SULFONIC ACID SODIUM SALT
• PENTANESULFONIC ACID NA-SALT
• PENTANE SULFONIC ACID SODIUM SALT
• S5 ION PAIR CONCENTRATE
• SODIUM 1-PENTANESULFONATE
• SODIUM 1-PENTANESULPHONATE
• SODIUM PENTANESULFONATE
• sodium pentane-1-sulphonate monohydrate
• Sodium 1-Pentanesulfonate [Reagent for Ion-Pair Chromatography]
• 1-pentanesulfonate,sodium
• 1-Pentanesulfonic acid
• pentane-1-sulfonic acid,sodium-salt
• sodium 1-pentanesulfonic acid
• Sodium Amylsulfonate
• 1-Pentanesulfonic acid, sodium salt
• 1-pentanesulfonate, sodium
• pentanesulfonic acidsodiumsalt
• 1-Pentanesulfonic acid, sodium salt (1:1)
• 1-pentanesulphonic acid sodium sa
• SCHEMBL126579
• Sodium pentanesulfonate, Vetec(TM) reagent grade, >=95%
• ROBLTDOHDSGGDT-UHFFFAOYSA-M
• DTXSID5066825
• sodium;pentane-1-sulfonate
• sodiumpentane-1-sulfonate
• 1-Pentanesulfonic acid sodium salt, for HPLC, >=99%
• EINECS 245-208-4
• MFCD00149548
• SY013397
• AKOS006223680
• FT-0638251
• F10023
• 22767-49-3
• 1-pentanesulfonic acid sodium salt monohydrate
• BCP22539
• F0001-0800
• P0343
• Sodium pentanesulfonate, BioXtra
• Sodium pentane-1-sulphonate
• MFCD00007541
• Y-200058
• AS-14863
• W-107459
• C5H11NaO3S
• AKOS040790511
• CS-W017507
• Sodium pentanesulfonate, >=95% (elemental analysis)
• Sodium pentanesulfonate, 99%
• I0343
• Sodium Pentanesulfonate,99%
• sodium,pentane-1-sulfonate,hydrate
• sodium,pentane-1-sulfonate
• DTXCID7036747
• DB-030356
• Sodium pentanesulfonate, 98%
• Sodium pentane1sulphonate
• 1pentanesulfonate
• HY-W016791
• sodium pentanesulphonate
• Sodium 1-pentanesulfonate

• MDL： MFCD00007541
• Inchi： 1S/C5H12O3S.Na/c1-2-3-4-5-9(6,7)8;/h2-5H2,1H3,(H,6,7,8);/q;+1/p-1
• InChI Key： ROBLTDOHDSGGDT-UHFFFAOYSA-M
• SMILES： S(CCCCC)(=O)(=O)[O-].[Na+]
• BRN： 3725147

Computed Properties

• Exact Mass: 174.03300
• Monoisotopic Mass: 174.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 65.6

Experimental Properties

• Color/Form: White powder 2. density (g/ml, 25/4 ℃)
• Density: 0.8600
• Melting Point: 300-306°C (dec.)
• Boiling Point: No data available
• Flash Point: °C
• PH: 5.5-7.5 (100g/l, H2O, 20℃)
• Solubility: H2O: soluble0.5M at 20°C, clear, colorless
• Water Partition Coefficient: dissolution
• PSA: 65.58000
• LogP: 1.80260
• Sensitiveness: Sensitive to humidity

Sodium 1-pentanesulfonate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/38
• Safety Instruction： S37/39-S26-S28-S36/37/39
• FLUKA BRAND F CODES：8-10
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：S26;S28
• Risk Phrases：R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Sodium 1-pentanesulfonate

Recent Advances in the Application of Sodium 1-pentanesulfonate (CAS 22767-49-3) in Chemical Biology and Pharmaceutical Research

Sodium 1-pentanesulfonate (CAS 22767-49-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a zwitterionic buffer and ion-pairing reagent. This compound, characterized by its sulfonate group and five-carbon alkyl chain, has demonstrated unique physicochemical properties that make it particularly useful in analytical chemistry, protein stabilization, and drug formulation. Recent studies have explored its role in enhancing the separation efficiency of hydrophilic compounds in reversed-phase liquid chromatography (RPLC) and its potential as a stabilizing agent for biopharmaceuticals.

A 2023 study published in the Journal of Chromatography A highlighted the superior performance of Sodium 1-pentanesulfonate as an ion-pairing reagent for the analysis of polar metabolites in biological samples. The research demonstrated that when used at concentrations between 5-10 mM in mobile phases, this compound significantly improved peak symmetry and resolution for amino acids and small peptides compared to traditional ion-pairing agents like trifluoroacetic acid. The study attributed these improvements to the optimal balance between hydrophobicity and ionic character provided by the pentyl chain length.

In pharmaceutical formulation development, recent investigations have focused on the stabilizing effects of Sodium 1-pentanesulfonate on therapeutic proteins. A 2024 preprint in BioRxiv reported that this compound effectively prevented aggregation of monoclonal antibodies during freeze-thaw cycles when used at concentrations of 0.1-0.5% w/v. The mechanism appears to involve preferential exclusion from the protein surface combined with specific interactions with hydrophobic patches, as revealed by molecular dynamics simulations. These findings suggest potential applications in the development of stable biologic formulations with extended shelf lives.

Emerging research has also explored the biochemical interactions of Sodium 1-pentanesulfonate with membrane proteins. A notable 2023 publication in Biophysical Journal detailed how this compound facilitated the solubilization and crystallization of G-protein coupled receptors (GPCRs) without disrupting their native conformation. The study employed cryo-EM and X-ray crystallography to demonstrate that Sodium 1-pentanesulfonate could replace more disruptive detergents in membrane protein studies while maintaining structural integrity, opening new possibilities for structural biology research.

From a safety and regulatory perspective, recent toxicological evaluations have confirmed the favorable profile of Sodium 1-pentanesulfonate. A 2024 regulatory assessment published in Regulatory Toxicology and Pharmacology reported no significant cytotoxicity in standard cell lines at concentrations up to 1 mM, with good biocompatibility in animal models. These findings support its continued use in pharmaceutical applications and suggest potential for expanded use in drug delivery systems where biocompatible excipients are required.

Looking forward, several research groups have begun investigating novel derivatives of Sodium 1-pentanesulfonate with modified alkyl chain lengths or additional functional groups. Preliminary results presented at the 2024 American Chemical Society meeting showed that such derivatives might offer tailored properties for specific applications, from enhanced chromatographic selectivity to improved protein stabilization. These developments position Sodium 1-pentanesulfonate and its analogs as important tools in the continuing advancement of chemical biology and pharmaceutical sciences.